Cas no 896363-83-0 (N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methanesulfonylbenzamide)

• Product name: N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methanesulfonylbenzamide
• CAS No: 896363-83-0
• MF: C₂₁H₁₅Cl₂NO₄S
• MW: 448.319102525711
• CID: 6551621

N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methanesulfonylbenzamide
• Benzamide, N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-2-(methylsulfonyl)-

• Inchi： 1S/C21H15Cl2NO4S/c1-29(27,28)19-9-5-3-7-15(19)21(26)24-18-11-10-13(22)12-16(18)20(25)14-6-2-4-8-17(14)23/h2-12H,1H3,(H,24,26)
• InChI Key： NWUZGTUBAZXPDN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1C(=O)C1=CC=CC=C1Cl)(=O)C1=CC=CC=C1S(C)(=O)=O

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 603.6±55.0 °C(Predicted)
• pka: 10.96±0.70(Predicted)

Additional information on N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methanesulfonylbenzamide

Comprehensive Overview of N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methanesulfonylbenzamide (CAS No. 896363-83-0)

N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methanesulfonylbenzamide (CAS No. 896363-83-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of benzamide derivatives, which are known for their versatility in drug discovery and material science. Researchers and industry professionals frequently search for information on its synthesis, mechanism of action, and potential uses, making it a topic of interest in modern scientific discourse.

The molecular structure of N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methanesulfonylbenzamide features a chlorobenzoyl moiety and a methanesulfonyl group, which contribute to its reactivity and functional diversity. These structural elements are often explored in the context of enzyme inhibition and receptor modulation, aligning with current trends in targeted therapy development. With the growing demand for precision medicine and sustainable agrochemicals, this compound's potential applications in crop protection and pharmacology are areas of active investigation.

In recent years, the scientific community has shown increased interest in CAS No. 896363-83-0 due to its relevance in high-throughput screening and molecular docking studies. These techniques are pivotal in modern drug discovery, particularly in the identification of small-molecule inhibitors for diseases such as cancer and metabolic disorders. Additionally, the compound's structure-activity relationship (SAR) is a frequent subject of research, as it provides insights into optimizing its efficacy and selectivity.

From an industrial perspective, N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methanesulfonylbenzamide is often discussed in the context of green chemistry and process optimization. Manufacturers and researchers are increasingly focused on developing eco-friendly synthesis routes for such compounds to minimize environmental impact. This aligns with global trends toward sustainable chemical production and regulatory compliance, which are top priorities for the pharmaceutical and agrochemical sectors.

Another area of interest is the compound's potential role in antimicrobial research. With the rise of antibiotic resistance, scientists are exploring novel chemical entities like CAS No. 896363-83-0 for their ability to target resistant pathogens. Its chlorinated aromatic and sulfonyl groups are particularly noteworthy, as these functionalities are often associated with broad-spectrum bioactivity.

In summary, N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methanesulfonylbenzamide (CAS No. 896363-83-0) represents a compelling subject of study due to its multifaceted applications and relevance to contemporary scientific challenges. Whether in drug development, agrochemical innovation, or sustainable chemistry, this compound continues to inspire research and industrial advancements. Its integration into cutting-edge technologies and alignment with global health and environmental goals ensure its ongoing significance in the scientific community.